N-(3-chlorophenyl)-2-(4-(((3,5-dimethoxybenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate

• IUPAC Name: N-(3-chlorophenyl)-2-[4-[(3,5-dimethoxyphenyl)methoxymethyl]piperidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C23H29ClN2O4.C2H2O4/c1-28-21-10-18(11-22(13-21)29-2)16-30-15-17-6-8-26(9-7-17)14-23(27)25-20-5-3-4-19(24)12-20;3-1(4)2(5)6/h3-5,10-13,17H,6-9,14-16H2,1-2H3,(H,25,27);(H,3,4)(H,5,6)
• InChI Key: HCVXDDUZSIEUPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)COCC2CCN(CC2)CC(=O)NC3=CC(=CC=C3)Cl)OC.C(=O)(C(=O)O)O
• Molecular Formula: C25H31ClN2O8
• Molecular Weight: 523.0 g/mol

Description

N-(3-chlorophenyl)-2-(4-(((3,5-dimethoxybenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C25H31ClN2O8 and its molecular weight is 522.98. The purity is usually 95%.
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Scientific Research Applications

New Powder Diffraction Data of Some N-Derivatives

N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, including various N-substituted acetamides, have been characterized by X-ray powder diffraction. These compounds are being explored for their potential as pesticides, indicating the utility of N-substituted acetamides in agricultural sciences and chemical synthesis for pest control applications (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).

Synthesis, Characterization, and Pharmacological Evaluation

A new series of N-substituted derivatives of acetamides have been designed and synthesized, evaluated for their antibacterial and anti-enzymatic potential. This research highlights the role of such compounds in developing new antibacterial agents and their potential application in medicinal chemistry and drug development (K. Nafeesa et al., 2017).

Synthesis of T2288: From Bench Synthesis to Pilot Production

The synthesis process for N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, starting from piperazine, is described, focusing on a practical process suitable for pilot production. This study showcases the scalability of synthesizing N-substituted acetamides, relevant for pharmaceutical manufacturing and process chemistry (M. Guillaume et al., 2003).

Spectroscopic and Quantum Mechanical Studies

Research involving bioactive benzothiazolinone acetamide analogs focused on spectroscopic, quantum mechanical studies, ligand-protein interactions, and photovoltaic efficiency modeling. These compounds exhibit potential as photosensitizers in dye-sensitized solar cells (DSSCs), highlighting their application in renewable energy research and molecular interaction studies in biochemistry (Y. Mary et al., 2020).

Oxidation Reactivity Channels

The study on 2-(pyridin-2-yl)-N,N-diphenylacetamides explores their chemical oxidation, generating products that have been characterized by spectroscopic methods. This research is relevant to organic chemistry, particularly in understanding the oxidation mechanisms of N-substituted acetamides (Sylvie L. Pailloux et al., 2007).